Cas no 2034420-76-1 (N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-2-(thiophen-3-yl)acetamide)

• Product Name: N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-2-(thiophen-3-yl)acetamide
• CAS No: 2034420-76-1
• MF: C₁₃H₁₂N₄O₃S
• MW: 304.324380874634
• CID: 5551860
• Update Time: 2025-08-04

N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-2-(thiophen-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl]-2-thiophen-3-ylacetamide
• N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-2-(thiophen-3-yl)acetamide

• Inchi： 1S/C13H12N4O3S/c1-8-4-10(16-19-8)13-15-12(20-17-13)6-14-11(18)5-9-2-3-21-7-9/h2-4,7H,5-6H2,1H3,(H,14,18)
• InChI Key： XRZVEQLEKTZJNW-UHFFFAOYSA-N
• SMILES： C(NCC1ON=C(C2C=C(C)ON=2)N=1)(=O)CC1C=CSC=1

Additional information on N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-2-(thiophen-3-yl)acetamide

Recent Advances in the Study of N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-2-(thiophen-3-yl)acetamide (CAS: 2034420-76-1)

The compound N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-2-(thiophen-3-yl)acetamide (CAS: 2034420-76-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique heterocyclic structure combining oxazole, oxadiazole, and thiophene moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a compound of interest for drug discovery and development.

One of the key areas of research has been the synthesis and optimization of this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step reaction sequence, starting from commercially available precursors, and introduced a catalytic step that significantly enhanced the efficiency of the final coupling reaction. This advancement is critical for further preclinical and clinical studies, ensuring a reliable supply of the compound for research purposes.

Pharmacological evaluations have revealed that N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-2-(thiophen-3-yl)acetamide exhibits potent inhibitory activity against specific protein kinases implicated in inflammatory and oncogenic pathways. In vitro assays demonstrated nanomolar-range IC50 values against several kinase targets, suggesting its potential as a lead compound for the development of kinase inhibitors. Furthermore, in vivo studies using murine models have shown promising anti-inflammatory effects, with reduced cytokine levels and improved disease scores in models of rheumatoid arthritis and colitis.

The mechanism of action of this compound has been elucidated through structural biology and computational modeling. X-ray crystallography studies have revealed its binding mode within the ATP-binding pocket of target kinases, providing insights into its selectivity and potency. Molecular dynamics simulations have further supported these findings, highlighting key interactions between the compound and conserved residues in the kinase domain. These structural insights are invaluable for the design of next-generation derivatives with improved pharmacokinetic properties.

In addition to its kinase inhibitory activity, recent research has explored the compound's potential in other therapeutic areas. A preprint article on bioRxiv (2024) reported its efficacy in modulating the activity of certain G-protein coupled receptors (GPCRs), opening new avenues for its use in neurological and metabolic disorders. The dual-targeting capability of this compound makes it a versatile candidate for polypharmacology approaches, where multi-target drugs are increasingly recognized for their potential in treating complex diseases.

Despite these promising findings, challenges remain in the development of N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-2-(thiophen-3-yl)acetamide as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further medicinal chemistry optimization. Current efforts are focused on prodrug strategies and formulation technologies to enhance its bioavailability and reduce toxicity. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, the compound N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-2-(thiophen-3-yl)acetamide (CAS: 2034420-76-1) represents a promising scaffold for drug discovery, with demonstrated activity across multiple therapeutic targets. Ongoing research aims to refine its properties and explore its full potential in treating various diseases. The integration of synthetic chemistry, structural biology, and pharmacology will be crucial in advancing this compound toward clinical development, offering new hope for patients with conditions that currently lack effective treatments.